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Compound of Interest

Compound Name: CDN1163

Cat. No.: B15618733

Researchers and drug development professionals handling CDN1163 must adhere to specific
disposal procedures to ensure laboratory safety and environmental compliance. This guide
provides essential, step-by-step information for the proper disposal of CDN1163, aligning with
standard laboratory safety and chemical handling protocols.

Chemical and Physical Properties

A summary of the key quantitative data for CDN1163 is presented below. This information is
critical for safe handling and in determining the appropriate disposal route.

Property Value Reference
Molecular Weight 320.39 g/mol [1112][3]
Molecular Formula C20H20N202 [2][4]

Purity =>98% (HPLC)

Appearance Solid [2]
Solubility 64 mg/mL in DMSO [3]

Storage Temperature -20°C (Powder) [415]

Pre-Disposal and Handling Precautions
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Before beginning the disposal process, it is imperative to use appropriate Personal Protective
Equipment (PPE).[2][5] This includes, but is not limited to:

Eye Protection: Use equipment for eye protection tested and approved under appropriate
government standards such as NIOSH (US) or EN 166 (EU).[2]

Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique (without touching the glove's outer surface) to avoid skin contact
with this product. Dispose of contaminated gloves after use in accordance with applicable
laws and good laboratory practices.[2]

Body Protection: Wear appropriate protective clothing.

Respiratory Protection: Avoid dust formation.[2][5] Use a dust mask or work in a well-
ventilated area, preferably with an appropriate exhaust ventilation system.[2][5]

Step-by-Step Disposal Procedure

The disposal of CDN1163 must be conducted in accordance with all prevailing country, federal,

state, and local regulations.[5]

Unused Product: For surplus and non-recyclable CDN1163, it is recommended to engage a
licensed professional waste disposal service.[2] The material should be kept in its original,
tightly sealed container.[5]

Contaminated Materials: Any materials that have come into contact with CDN1163, such as
pipette tips, gloves, and empty containers, should be treated as chemical waste. These items
must be collected in a suitable, closed container clearly labeled for disposal.[2]

Solutions of CDN1163: Solutions of CDN1163, typically in DMSO, should not be disposed of
down the drain. They should be collected in a designated, sealed, and properly labeled
waste container for chemical waste.

Spill Management:
o Avoid dust formation.[2]

o Evacuate personnel from the immediate area.
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o Ensure adequate ventilation.[5]

o For solid spills, carefully sweep up the material and place it into a suitable, closed
container for disposal.[2]

o For solutions, absorb the spill with an inert, non-combustible material (e.g., sand, earth,
diatomaceous earth, vermiculite) and place it in a container for chemical waste.

o Decontaminate the spill area and any affected equipment by scrubbing with a suitable
solvent, such as alcohol, and collect the decontamination waste for proper disposal.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
CDN1163.
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Caption: Decision workflow for the proper segregation and disposal of CDN1163 waste.

Environmental Precautions

According to the available safety data, no special environmental precautions are required for
CDN1163 itself.[2] However, it is crucial to prevent the product from entering drains or
watercourses.[5] The substance has not been identified as persistent, bioaccumulative, and
toxic (PBT) or very persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.[2]
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By following these procedures, researchers can ensure the safe and compliant disposal of
CDN1163, fostering a secure laboratory environment and minimizing environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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